Cas no 1171747-80-0 (N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide)

• Product Name: N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide
• CAS No: 1171747-80-0
• MF: C₁₅H₁₉ClN₄O₃S₂
• MW: 402.919359445572
• CID: 5472212
• PubChem ID: 43982964
• Update Time: 2025-10-18

N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1171747-80-0
• N-[2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide
• N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide
• AKOS024663704
• N-(2-(4-(6-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-oxoethyl)-N-methylmethanesulfonamide
• F2609-4216

• Inchi： 1S/C15H19ClN4O3S2/c1-18(25(2,22)23)10-14(21)19-5-7-20(8-6-19)15-17-12-4-3-11(16)9-13(12)24-15/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： SNKZPFXZEVBRGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)N1CCN(C(CN(C)S(C)(=O)=O)=O)CC1

Computed Properties

• Exact Mass: 402.0587105g/mol
• Monoisotopic Mass: 402.0587105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Additional information on N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide

N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide (CAS No. 1171747-80-0): An Overview

N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide (CAS No. 1171747-80-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of piperazine and benzothiazole, two functional groups that are frequently utilized in the design of bioactive molecules. The presence of these moieties imparts unique pharmacological properties, making it a subject of extensive research in various therapeutic areas.

The chemical structure of N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide is characterized by a central piperazine ring substituted with a 6-chlorobenzothiazole moiety and a methylsulfonamide group. The piperazine ring is known for its ability to form hydrogen bonds and interact with biological targets, while the benzothiazole moiety provides additional hydrophobic interactions and enhances the overall stability of the molecule. The methylsulfonamide group further contributes to the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide in various therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in Alzheimer's disease, thereby offering a promising lead for the development of novel therapeutic agents.

In addition to its potential in neurodegenerative diseases, N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide has also shown promise in cancer research. A recent investigation published in Cancer Research reported that this compound exhibits potent antiproliferative effects against several cancer cell lines. The mechanism of action appears to involve the modulation of signaling pathways critical for cell survival and proliferation, making it a valuable candidate for further preclinical and clinical evaluation.

The pharmacokinetic properties of N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it an attractive candidate for drug development.

Moreover, the synthetic route for producing N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxoethyl}-N-methylmethanesulfonamide has been optimized to ensure high yields and purity. A detailed synthetic protocol published in the Tetrahedron Letters outlines a multi-step process involving selective functional group manipulations and efficient purification techniques. This robust synthetic methodology facilitates large-scale production and supports further clinical development.

In conclusion, N-{2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-oxyethyl}-N-methylmethanesulfonamide (CAS No. 1171747-80-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important focus for ongoing research in medicinal chemistry. As more studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds significant promise for advancing treatments in neurodegenerative diseases and cancer.